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Compound of Interest

Compound Name: meANA

CAS No.: 21150-19-6

Cat. No.: B1210163

Get Quote

For researchers, scientists, and professionals in drug development, obtaining high-purity N-

methylethanolamine (NMEA) is crucial for consistent and reliable results in synthesis and

formulation. This document provides detailed application notes and experimental protocols for

the purification of N-methylethanolamine, a viscous, colorless liquid with a boiling point of

approximately 158-160 °C.[1][2] The primary methods covered are fractional distillation,

preparative chromatography, and recrystallization of a salt derivative.

Data Presentation
The following table summarizes the key quantitative data for N-methylethanolamine and related

compounds, which are essential for planning purification procedures.
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Property
N-
Methylethanolamin
e (NMEA)

Methyldiethanolami
ne (MDEA)

NMEA
Hydrochloride

Boiling Point (°C) 158.1 - 160[1][2] 243[1] Decomposes

Melting Point (°C) -4.5[1] -21 Solid (expected)

Molar Mass ( g/mol ) 75.11[1] 119.16 111.57

Solubility in Water Miscible[1] Miscible Soluble

Purification Techniques: Application Notes
Fractional Distillation
Fractional distillation is the most common and effective method for purifying N-

methylethanolamine, particularly for separating it from higher boiling point impurities such as

methyldiethanolamine (MDEA), a common byproduct in its synthesis.[1] Given the significant

difference in boiling points between NMEA (158.1 °C) and MDEA (243 °C), a well-packed

fractional distillation column can achieve excellent separation.[1] For heat-sensitive

applications or to prevent potential degradation, vacuum distillation is a viable alternative,

which lowers the boiling point of the compound.

Preparative Chromatography
Purification of N-methylethanolamine by preparative chromatography presents some

challenges. NMEA is a polar compound and lacks a strong UV chromophore, making detection

by standard HPLC-UV difficult without derivatization. However, several strategies can be

employed:

Normal-Phase Chromatography: Using an amine-functionalized silica gel column can be

effective for purifying organic amines. This approach can help to minimize the strong

interactions that can lead to peak tailing on standard silica gel.

Reversed-Phase Chromatography with pH Adjustment: For reversed-phase HPLC, adjusting

the mobile phase to a high pH (alkaline) will suppress the ionization of the amine group,

making the molecule more hydrophobic and increasing its retention on a C18 column. The
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use of a volatile base, such as triethylamine, in the mobile phase is recommended as it can

be easily removed after collection.

Hydrophilic Interaction Liquid Chromatography (HILIC): This technique is well-suited for the

separation of very polar compounds and could be a viable option for NMEA purification.

Recrystallization via Salt Formation
Since N-methylethanolamine is a liquid at room temperature, it cannot be purified by direct

recrystallization. However, it can be converted into a solid salt, such as N-methylethanolamine

hydrochloride, which can then be purified by recrystallization. This method is particularly useful

for removing non-basic impurities. The purified salt can then be neutralized with a base to

regenerate the pure NMEA. Common solvents for the recrystallization of amine salts include

ethanol, methanol, or mixtures of alcohols with ethers or esters.

Experimental Protocols
Protocol 1: Purification of N-Methylethanolamine by
Fractional Distillation
This protocol describes the purification of N-methylethanolamine from higher boiling impurities

using fractional distillation at atmospheric pressure.

Materials:

Crude N-methylethanolamine

Round-bottom flask

Fractionating column (e.g., Vigreux or packed with Raschig rings)

Distillation head with thermometer

Condenser

Receiving flask

Heating mantle
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Boiling chips

Clamps and stands

Procedure:

Assembly: Assemble the fractional distillation apparatus in a fume hood. Ensure all glass

joints are properly sealed.

Charging the Flask: Charge the round-bottom flask with the crude N-methylethanolamine

and a few boiling chips. The flask should not be more than two-thirds full.

Heating: Begin to heat the flask gently with the heating mantle.

Equilibration: As the liquid begins to boil, observe the vapor rising through the fractionating

column. Adjust the heating rate to allow a temperature gradient to establish in the column.

Collecting Fractions: Collect the distillate in fractions based on the temperature reading at

the distillation head.

Fore-run: Collect any low-boiling impurities at a temperature below the boiling point of

NMEA.

Main Fraction: Collect the pure N-methylethanolamine at a constant temperature of

approximately 158-160 °C.

High-Boiling Residue: Stop the distillation before all the liquid has evaporated from the

distillation flask to avoid the distillation of high-boiling impurities.

Analysis: Analyze the purity of the collected main fraction using Gas Chromatography-Mass

Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Protocol 2: Purification by Recrystallization of N-
Methylethanolamine Hydrochloride
This protocol outlines the purification of NMEA by converting it to its hydrochloride salt and then

recrystallizing it.
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Materials:

N-methylethanolamine

Concentrated Hydrochloric Acid (HCl)

Anhydrous diethyl ether or ethanol

Beaker or Erlenmeyer flask

Stirring bar and magnetic stir plate

Ice bath

Büchner funnel and filter paper

Vacuum flask

Procedure:

Salt Formation:

Dissolve the crude N-methylethanolamine in a minimal amount of a suitable solvent like

anhydrous diethyl ether in a beaker.

Cool the solution in an ice bath.

Slowly add a stoichiometric amount of concentrated hydrochloric acid dropwise while

stirring. A white precipitate of N-methylethanolamine hydrochloride should form.

Isolation of Crude Salt:

Collect the crude salt by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of cold diethyl ether.

Recrystallization:
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Dissolve the crude N-methylethanolamine hydrochloride in a minimum amount of a hot

solvent, such as ethanol or a methanol/ether mixture.

Allow the solution to cool slowly to room temperature, and then place it in an ice bath to

maximize crystal formation.

Collect the purified crystals by vacuum filtration and wash with a small amount of the cold

recrystallization solvent.

Dry the crystals under vacuum.

Regeneration of Free Base (Optional):

Dissolve the purified salt in water.

Slowly add a strong base (e.g., NaOH or KOH solution) until the solution is alkaline.

Extract the liberated N-methylethanolamine with an organic solvent (e.g.,

dichloromethane).

Dry the organic extract over an anhydrous drying agent (e.g., Na₂SO₄), filter, and remove

the solvent under reduced pressure.
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Caption: Workflow for the purification of N-methylethanolamine by fractional distillation.
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Caption: Workflow for the purification of NMEA via recrystallization of its hydrochloride salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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